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Compound of Interest

Compound Name: 2-Hydroxy-6-nitrobenzamide

Cat. No.: B15231455 Get Quote

Application Notes and Protocols for 2-Hydroxy-
6-nitrobenzamide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited specific experimental data is available for 2-Hydroxy-6-nitrobenzamide.

The following information is based on data for closely related compounds and general

knowledge of aromatic nitro compounds. Researchers should exercise caution and perform

their own risk assessments before use.

Safety Precautions and Handling
2-Hydroxy-6-nitrobenzamide (CAS No. 725714-75-0) is a nitroaromatic compound for which

detailed, specific toxicity and handling data are not readily available.[1][2] Therefore, it is crucial

to handle this chemical with extreme caution, assuming it possesses hazards similar to other

aromatic nitro compounds. The following precautions are based on data for related substances

such as 2-hydroxy-5-nitrobenzamide and general guidelines for nitroaromatic compounds.

1.1. Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 2-Hydroxy-6-nitrobenzamide to prevent skin and

eye contact, inhalation, and ingestion.

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[3]
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Skin Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat.

Ensure gloves are inspected before use and changed immediately if contaminated.[3]

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of dust or vapors. If engineering controls are insufficient, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors and particulates should be used.

[3]

1.2. First Aid Measures

In case of exposure, immediate action is critical.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

1.3. Fire and Explosion Hazards

While specific data is unavailable, aromatic nitro compounds can be combustible.

Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam to extinguish a fire.[3]

Hazardous Combustion Products: Thermal decomposition may produce toxic gases such as

carbon oxides and nitrogen oxides.[4]

Firefighting Precautions: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[3]
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1.4. Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as

described in section 1.1. Avoid breathing dust and prevent contact with skin and eyes.

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.

Containment and Cleanup: Carefully sweep up the solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.

1.5. Storage and Handling

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Handling: Handle in a chemical fume hood. Avoid creating dust. Wash hands thoroughly after

handling.

Physicochemical and Toxicological Data
Quantitative data for 2-Hydroxy-6-nitrobenzamide is not well-documented. The following table

summarizes available data for the closely related isomer, 2-Hydroxy-5-nitrobenzamide, to

provide an estimate of its properties.
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Property
Value (for 2-Hydroxy-5-
nitrobenzamide)

Reference

Molecular Formula C₇H₆N₂O₄ [5]

Molecular Weight 182.13 g/mol [5]

CAS Number 2912-78-9 [5]

Appearance Solid -

Melting Point Not available -

Boiling Point Not available -

Solubility Not available -

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[5]

Experimental Protocols
Due to the lack of specific published applications for 2-Hydroxy-6-nitrobenzamide, a general

protocol for preparing a stock solution for in vitro screening is provided below. This protocol

should be adapted based on the specific experimental requirements.

3.1. General Protocol for Preparation of a Stock Solution

Objective: To prepare a 10 mM stock solution of 2-Hydroxy-6-nitrobenzamide in a suitable

solvent for use in biological assays.

Materials:

2-Hydroxy-6-nitrobenzamide

Dimethyl sulfoxide (DMSO)

Vortex mixer
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Calibrated analytical balance

Microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips

Procedure:

Tare the balance: Place a clean, empty microcentrifuge tube on the analytical balance and

tare it.

Weigh the compound: Carefully weigh approximately 1.82 mg of 2-Hydroxy-6-
nitrobenzamide into the tared tube. Record the exact weight.

Calculate the required solvent volume: Use the following formula to calculate the volume of

DMSO needed to achieve a 10 mM concentration: Volume (L) = (Mass (g) / Molecular

Weight ( g/mol )) / Concentration (mol/L) For 1.82 mg, the volume of DMSO would be

approximately 1.0 mL.

Add solvent: Add the calculated volume of DMSO to the microcentrifuge tube containing the

compound.

Dissolve the compound: Cap the tube securely and vortex thoroughly until the compound is

completely dissolved. Gentle warming in a water bath may be necessary to aid dissolution.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.

Diagrams
4.1. Experimental Workflow
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General Laboratory Workflow for Handling 2-Hydroxy-6-nitrobenzamide

Preparation

Handling

Experimentation

Cleanup

Risk Assessment

Don PPE

Weigh Compound
in Fume Hood

Prepare Stock Solution

Perform Assay

Data Acquisition

Decontaminate
Work Area

Dispose of Waste

Doff PPE

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15231455?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15231455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General workflow for safe handling and use of 2-Hydroxy-6-nitrobenzamide in a

laboratory setting.

4.2. Hypothetical Signaling Pathway
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Hypothetical Mechanism of Action for a Nitroaromatic Compound
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Caption: A hypothetical signaling pathway illustrating the potential for a nitroaromatic

compound to induce cellular stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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